molecular formula C11H13N3OS B15047407 [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea

[(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea

Cat. No.: B15047407
M. Wt: 235.31 g/mol
InChI Key: ICSNLUNPNUEXPF-QPEQYQDCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the thiourea family, characterized by a central thiourea (N–C(=S)–N) backbone conjugated with a substituted benzylidene group. Its structure features a 2-hydroxy-3-allylphenyl moiety linked via an E-configuration imine group to the thiourea core.

Properties

Molecular Formula

C11H13N3OS

Molecular Weight

235.31 g/mol

IUPAC Name

[(Z)-(2-hydroxy-3-prop-2-enylphenyl)methylideneamino]thiourea

InChI

InChI=1S/C11H13N3OS/c1-2-4-8-5-3-6-9(10(8)15)7-13-14-11(12)16/h2-3,5-7,15H,1,4H2,(H3,12,14,16)/b13-7-

InChI Key

ICSNLUNPNUEXPF-QPEQYQDCSA-N

Isomeric SMILES

C=CCC1=C(C(=CC=C1)/C=N\NC(=S)N)O

Canonical SMILES

C=CCC1=C(C(=CC=C1)C=NNC(=S)N)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea typically involves the condensation of 2-hydroxy-3-(prop-2-en-1-yl)benzaldehyde with thiourea under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is refluxed for several hours to ensure complete reaction. The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

[(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: The imine group can be reduced to an amine using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The thiourea moiety can participate in nucleophilic substitution reactions, where the sulfur atom can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

    Oxidation: Formation of a carbonyl compound.

    Reduction: Formation of an amine derivative.

    Substitution: Formation of alkylated thiourea derivatives.

Scientific Research Applications

[(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea has several scientific research applications:

    Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

    Biology: Investigated for its antimicrobial and antifungal activities.

    Medicine: Explored for its potential as an anticancer agent due to its ability to interact with biological macromolecules.

    Industry: Potential use in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea involves its interaction with various molecular targets. The compound can form hydrogen bonds and coordinate with metal ions, which can influence biological pathways and enzyme activities. Its antimicrobial activity is likely due to its ability to disrupt cell membranes and interfere with essential metabolic processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Thiourea Derivatives

Structural Variations in Aromatic Substituents

Thiourea derivatives differ primarily in their aromatic substituents, which influence electronic properties, solubility, and biological activity. The table below summarizes key structural variations:

Compound Name Substituents on Aromatic Ring Additional Functional Groups Key References
[(E)-{[2-Hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea (Target) 2-hydroxy, 3-allyl Allyl group for crosslinking
1-[(E)-(3-Phenylprop-2-en-1-ylidene)amino]-3-{2,3,3-trimethylbicyclo[2.2.1]heptan-2-yl}thiourea 3-phenylprop-2-en-1-ylidene Bicycloheptane group
1-(2-Hydroxybenzylidene)-3-(pyrimidin-2-yl)thiourea 2-hydroxybenzylidene Pyrimidinyl group
[(E)-{[4-(Dimethylamino)phenyl]methylidene}amino]thiourea 4-dimethylamino Electron-donating dimethylamino
[(E)-[(2,5-Dimethoxyphenyl)methylidene]amino]thiourea 2,5-dimethoxy Methoxy groups enhancing solubility

Key Observations :

  • Electron-withdrawing vs.
  • Bulkiness : The bicycloheptane group in introduces steric hindrance, which may reduce reactivity compared to the allyl group in the target compound.

Crystallographic and Conformational Analysis

Crystal structures reveal critical differences in molecular packing and hydrogen-bonding networks:

Compound Space Group Unit Cell Parameters (Å, °) Hydrogen-Bonding Patterns Reference
Target compound (solvate form) C2/c a=19.3941, b=12.7110, c=10.1450, β=103.306 Intramolecular N–H⋯O and intermolecular S⋯H–O
3-(2-Hydroxyphenyl)-1-{(E)-[1-(pyrazin-2-yl)ethylidene]amino}thiourea monohydrate P21/c a=10.231, b=12.874, c=14.256, β=92.3 Supramolecular chains via {⋯HNC=S}₂ motifs
[(E)-{[4-(Dimethylamino)phenyl]methylidene}amino]thiourea Not reported Likely planar due to conjugated system

Notable Findings:

  • The target compound’s monoclinic structure (C2/c) facilitates dense packing via intermolecular S⋯H–O bonds, enhancing thermal stability .
  • The pyrazine-containing derivative forms helical supramolecular chains, which may enhance bioavailability by improving solubility .
Antimicrobial Activity:
  • Pyrimidinyl derivatives : Demonstrated moderate activity against Gram-positive bacteria, attributed to the pyrimidine ring’s ability to intercalate DNA .
Coordination Chemistry:
  • Allyl-substituted derivatives : The allyl group in the target compound enables polymerization or formation of metal-organic frameworks (MOFs), as seen in cobalt(III) complexes with similar ligands .
  • Dimethylamino derivatives: Stronger metal-binding affinity due to electron-rich aromatic systems, making them suitable for catalysis or sensor applications .

Recommendations for Future Research :

  • Conduct comparative cytotoxicity assays to evaluate selectivity over mammalian cells.
  • Explore copolymerization of the allyl group with vinyl monomers for functional material synthesis.

Biological Activity

[(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea is a synthetic compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores its biological activity, including mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.

  • Molecular Formula : C15H17N3O2S
  • Molecular Weight : 327.4 g/mol
  • CAS Number : 5726-47-6

The compound's biological activity is attributed to its ability to interact with various biomolecular targets, including enzymes involved in DNA replication and repair. Notably, it has shown inhibitory effects on DNA gyrase and dihydrofolate reductase (DHFR), which are critical for bacterial growth and survival.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea against a range of pathogens. The results indicate significant antimicrobial efficacy, as summarized in the following table:

Pathogen Minimum Inhibitory Concentration (MIC) Minimum Bactericidal Concentration (MBC)
Staphylococcus aureus0.22 - 0.25 μg/mL0.5 - 0.75 μg/mL
Escherichia coli0.5 - 1 μg/mL1 - 2 μg/mL
Pseudomonas aeruginosa0.5 - 1 μg/mL1 - 2 μg/mL

The compound demonstrated a synergistic effect when combined with existing antibiotics like ciprofloxacin, significantly lowering their MIC values and enhancing their efficacy against resistant strains .

Anticancer Activity

In addition to its antimicrobial properties, [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea has been investigated for its potential anticancer effects. Studies indicate that it can induce apoptosis in cancer cells through the modulation of various signaling pathways:

  • Inhibition of Cell Proliferation : The compound has been shown to inhibit the proliferation of several cancer cell lines, including breast and prostate cancer cells.
  • Induction of Apoptosis : Mechanistic studies revealed that it triggers apoptotic pathways by activating caspases and altering Bcl-2 family protein expressions.

Case Studies

  • Study on Antimicrobial Efficacy : A recent study published in ACS Omega highlighted the compound's potential as a novel antimicrobial agent against drug-resistant bacteria. It exhibited low toxicity towards human cells while effectively inhibiting bacterial growth .
  • Anticancer Research : A study focused on the antiproliferative effects of thiourea derivatives found that [(E)-{[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino]thiourea significantly reduced cell viability in breast cancer cell lines by over 50% at concentrations as low as 10 μM .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.